Cas no 18603-43-5 (1,2-distearoyl-sn-glycero-3-phosphocholine dihydrate)
18603-43-5 structure
Product Name:1,2-distearoyl-sn-glycero-3-phosphocholine dihydrate
CAS No:18603-43-5
MF:C44H92NO10P
MW:826.175756454468
CID:907330
PubChem ID:91873518
Update Time:2025-04-19
1,2-distearoyl-sn-glycero-3-phosphocholine dihydrate Chemical and Physical Properties
Names and Identifiers
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- 1,2-distearoyl-sn-glycero-3-phosphocholine dihydrate
- L-b,g-Distearoyl-a-Lecithin
- L-BETA,GAMMA-DISTEAROYL-ALPHA-LECITHIN DIHYDRATE
- 3-SN-PHOSPHATIDYLCHOLINE, 1,2-DISTEAROYL DIHYDRATE
- [(2R)-2,3-di(octadecanoyloxy)propyl] 2-(trimethylazaniumyl)ethyl phosphate;dihydrate
- DL-alpha-lecithin-b,g-distearoyl
- 18603-43-5
- (R)-2,3-bis(stearoyloxy)propyl 2-(trimethylammonio)ethyl phosphate dihydrate
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- Inchi: 1S/C44H88NO8P.2H2O/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-43(46)50-40-42(41-52-54(48,49)51-39-38-45(3,4)5)53-44(47)37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2;;/h42H,6-41H2,1-5H3;2*1H2/t42-;;/m1../s1
- InChI Key: VHRFFOPIZMXKSG-YHZVPMRTSA-N
- SMILES: P(=O)([O-])(OC[C@@H](COC(CCCCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCCCC)=O)OCC[N+](C)(C)C.O.O
Computed Properties
- Exact Mass: 825.64588513g/mol
- Monoisotopic Mass: 825.64588513g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 56
- Rotatable Bond Count: 44
- Complexity: 888
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 113Ų
1,2-distearoyl-sn-glycero-3-phosphocholine dihydrate Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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